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Compound of Interest

Compound Name: GW311616

Cat. No.: B1662915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working

solutions of GW311616, a potent and selective inhibitor of human neutrophil elastase. Accurate

preparation of these solutions is critical for obtaining reliable and reproducible experimental

results.

Compound Information and Properties
GW311616 is available as a free base and a hydrochloride salt (GW311616A). It is essential to

use the correct molecular weight corresponding to the specific form of the compound being

used for accurate molar concentration calculations.

Table 1: Quantitative Data for GW311616
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Property GW311616 (Free Base)
GW311616 hydrochloride
(GW311616A)

Molecular Formula C₁₉H₃₁N₃O₄S C₁₉H₃₂ClN₃O₄S

Molecular Weight 397.53 g/mol [1][2][3] 433.99 g/mol [4][5]

Appearance
Solid, White to yellow

crystalline powder[4][6]
Solid

Solubility (In Vitro)
DMSO: ≥66.67 mg/mL (167.71

mM); requires sonication[2]

DMSO: ≥21.7 mg/mL (≥50

mM)[5] Water: 100 mg/mL

(230.42 mM); requires

sonication[4] Ethanol: ≥54.6

mg/mL

Storage (Solid)
-20°C for up to 3 years, 4°C for

up to 2 years.[2]

4°C for short term, -20°C for

long term (stable for at least 2

years).[6]

Storage (Stock Solution in

Solvent)

-80°C for up to 6 months,

-20°C for up to 1 month.[4]

Aliquot to avoid repeated

freeze-thaw cycles.

-80°C for up to 6 months;

-20°C for 1 month.[4]

Note: The solubility of GW311616 hydrochloride in biological buffers with a pH > 6.5 is poor,

leading to precipitation.[6] It is recommended to use distilled water rather than buffers for

aqueous stock solutions.[6]

Experimental Protocols
Protocol for Preparing In Vitro Stock Solution (e.g., 10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of GW311616 hydrochloride

in DMSO.

Materials:

GW311616 hydrochloride (MW: 433.99 g/mol )
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Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of GW311616 hydrochloride is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 433.99 g/mol x 1000 mg/g = 4.34 mg

Weigh the compound: Carefully weigh out 4.34 mg of GW311616 hydrochloride powder and

place it into a sterile vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial containing the compound.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If necessary, use a

sonicator to aid dissolution until the solution is clear.[2][4]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Avoid repeated freeze-thaw cycles.

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol describes the dilution of the 10 mM DMSO stock solution to a final working

concentration for cell culture experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1662915?utm_src=pdf-body
https://www.benchchem.com/product/b1662915?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15891/GW311616-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/gw311616-hydrochloride.html
https://www.medchemexpress.com/gw311616-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

10 mM GW311616 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes and pipettes

Procedure:

Determine the final desired concentration: For example, to achieve a final concentration of

10 µM in the cell culture medium.

Perform serial dilutions: It is recommended to perform an intermediate dilution to ensure

accuracy.

Intermediate Dilution (e.g., to 1 mM): Dilute the 10 mM stock solution 1:10 by adding 10 µL

of the stock to 90 µL of cell culture medium.

Final Dilution: Dilute the 1 mM intermediate solution 1:100 by adding, for example, 10 µL

of the 1 mM solution to 990 µL of cell culture medium to achieve a final concentration of 10

µM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the GW311616 working solution.

Immediate Use: Add the final working solution to the cells immediately after preparation.

Protocol for Preparing In Vivo Working Solution
For animal studies, GW311616 is often formulated in a vehicle that enhances its solubility and

bioavailability. Below is a common formulation.

Materials:

GW311616 hydrochloride

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure (for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline formulation):

Prepare a concentrated stock solution in DMSO: First, dissolve the required amount of

GW311616 in DMSO. For example, to prepare a final solution of 2.5 mg/mL, you could

prepare a 25 mg/mL stock in DMSO.[4]

Mix the vehicle components: In a sterile tube, add the solvents in the following order,

ensuring each is fully mixed before adding the next:

Add 100 µL of the 25 mg/mL GW311616 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the total volume to 1 mL.[4]

Final Concentration: This procedure results in a 1 mL working solution with a GW311616
concentration of 2.5 mg/mL.

Use: It is recommended to prepare this working solution fresh on the day of use.[7] If

precipitation occurs, warming and/or sonication can be used to aid dissolution.[4][7]

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing GW311616 solutions.
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Stock Solution Preparation (In Vitro)

Weigh GW311616 Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot for Storage

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated GW311616 stock solution in DMSO.
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Working Solution Preparation (Cell-Based Assay)

Retrieve Stock Solution
(from -20°C/-80°C)

Perform Intermediate Dilution
(in Culture Medium)

Perform Final Dilution
(to desired concentration)

Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for diluting the stock solution to a final working concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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